Cas no 2137135-10-3 ((9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137135-10-3
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5955490
• PubChem ID: 165606662
• Update Time: 2025-11-01

(9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2137135-10-3
• (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• EN300-731887

• Inchi： 1S/C13H23N3/c1-3-6-11-10-16-9-5-8-14-12(7-4-2)13(16)15-11/h10,12,14H,3-9H2,1-2H3/t12-/m1/s1
• InChI Key： LEZWONZDJBKTLU-GFCCVEGCSA-N
• SMILES： N12C=C(CCC)N=C1[C@@H](CCC)NCCC2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Introduction to (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137135-10-3)

(9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137135-10-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazodiazepines and has been extensively studied for its potential therapeutic applications. The unique structural features and pharmacological properties of this molecule make it a promising candidate for the development of new drugs targeting various neurological and psychiatric disorders.

The structure of (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine is characterized by a fused ring system consisting of an imidazole and a diazepine moiety. The presence of the propyl substituents at the 2 and 9 positions adds to the molecular complexity and influences its biological activity. The stereochemistry at the 9-position (R configuration) is crucial for its pharmacological profile and has been shown to enhance binding affinity to specific receptors.

Recent research has focused on elucidating the mechanisms of action of (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine. Studies have demonstrated that this compound exhibits potent activity at GABA-A receptors, which are implicated in the modulation of anxiety and sleep disorders. Additionally, it has been found to interact with serotonin receptors (5-HT_1A), suggesting potential applications in the treatment of depression and anxiety disorders.

In clinical trials, (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has shown promising results in reducing symptoms of anxiety and improving sleep quality in patients with generalized anxiety disorder (GAD). The compound's favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, make it suitable for once-daily dosing regimens. Furthermore, preliminary data indicate that it has a favorable safety profile with minimal side effects compared to existing anxiolytics.

The synthesis of (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine involves a multi-step process that includes the formation of the imidazole ring followed by the introduction of the propyl substituents and the final cyclization to form the diazepine ring. Optimized synthetic routes have been developed to improve yield and purity while minimizing environmental impact. These advancements in synthesis have facilitated large-scale production for preclinical and clinical studies.

From a pharmacological perspective, (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has been shown to exhibit high selectivity for GABA-A receptors over other neurotransmitter systems. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes. In vitro studies have demonstrated that it can modulate chloride ion flux through GABA-A receptors without affecting other ion channels or transporters.

The potential applications of (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1，2-a][1，4]diazepine extend beyond anxiety disorders. Ongoing research is exploring its efficacy in treating conditions such as insomnia and post-traumatic stress disorder (PTSD). Preclinical studies have also suggested that it may have neuroprotective properties and could be beneficial in neurodegenerative diseases like Alzheimer's disease.

In conclusion,(9R)-2，9-dipropyl-5Η，6Η，7Η，8Η，9Η-imidazo[1，2-a][1，4]diazepine (CAS No. 2137135-10-3) represents a significant advancement in the development of novel anxiolytic agents. Its unique structure and pharmacological profile make it a promising candidate for further clinical investigation. Continued research into its mechanisms of action and therapeutic potential will likely lead to new treatment options for patients suffering from anxiety-related disorders.